2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide

• Molecular Formula: C13H13Cl3FN3OS
• Molecular Weight: 384.7 g/mol
• IUPAC Name: 2-fluoro-N-[2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C13H13Cl3FN3OS/c14-13(15,16)12(19-10(21)5-17)20-11-8(6-18)7-3-1-2-4-9(7)22-11/h12,20H,1-5H2,(H,19,21)
• InChI Key: KDRHGVBSEFDLIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(C(Cl)(Cl)Cl)NC(=O)CF)C#N

Description

2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide is a complex organic compound with the molecular formula C13H13Cl3FN3OS and a molecular weight of 384.689 g/mol . This compound is notable for its unique structure, which includes a fluorine atom, a trichloromethyl group, and a benzothiophene moiety. It is used primarily in early discovery research and is part of a collection of rare and unique chemicals .

Preparation Methods

The synthesis of 2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide involves multiple steps. The synthetic route typically starts with the preparation of the benzothiophene core, followed by the introduction of the cyano group and the trichloromethyl group. The final step involves the fluorination of the acetamide moiety. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to ensure the desired product is obtained .

Chemical Reactions Analysis

2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine and chlorine sites. Common reagents used in these reactions include strong acids, bases, and specific catalysts.

Scientific Research Applications

2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide is used in various scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but it is thought to influence various biochemical processes .

Comparison with Similar Compounds

2-fluoro-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}acetamide can be compared with other similar compounds, such as:

1,1,2-Trichloro-1,2,2-trifluoroethane: A chlorofluorocarbon with a similar trichloromethyl group.

N-{2,2,2-trichloro-1-[(5-oxo-4-phenyl-5,6-dihydro-4H-1,3,4-thiadiazin-2-yl)amino]ethyl}acetamide: Another compound with a trichloromethyl group and a similar acetamide structure